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Compound of Interest

Compound Name: L-767679

Cat. No.: B1674090

Disclaimer: No specific Safety Data Sheet (SDS) for L-767679 was found. The following
disposal procedures are based on general best practices for handling and disposing of novel
research compounds in a laboratory setting. Researchers, scientists, and drug development
professionals must consult with their institution's Environmental Health and Safety (EHS)
department for specific guidance and to ensure compliance with all local, state, and federal
regulations. The information provided here is for illustrative purposes and should not be
considered a substitute for a formal risk assessment and adherence to established institutional
protocols.

The proper disposal of any research chemical is paramount to ensuring the safety of laboratory
personnel and minimizing environmental impact. For a compound like L-767679, where specific
public disposal information is not readily available, a conservative approach adhering to the
principles of hazardous waste management is required.

Quantitative Data for General Laboratory Waste

For novel research compounds, all waste should be treated as hazardous unless explicitly
determined otherwise by a qualified safety professional. The following table summarizes key
guantitative parameters for managing chemical waste in a laboratory setting.
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Parameter

Guideline

Rationale

Satellite Accumulation Area
(SAA) Volume Limit

< 55 gallons of non-acutely

hazardous waste

Prevents the accumulation of
large quantities of hazardous
materials in the immediate
workspace, reducing the risk of

spills or accidents.

Acutely Hazardous (P-listed)
Waste Limit

< 1 quart (liquid) or 1 kg (solid)

Stricter limits for highly toxic
substances to minimize

potential exposure and risk.

Container Headspace

Leave at least 10% of the
container volume as

headspace.

Allows for vapor expansion,
preventing container rupture
due to temperature or pressure

changes.

pH Neutralization Range

Adjust pH to between 6.0 and
9.0 before disposal, if
authorized by EHS for
agueous non-hazardous

waste.

Minimizes corrosion of
plumbing and protects aquatic
life from extreme pH levels in

wastewater.

General Protocol for the Disposal of L-767679 Waste

The following protocol outlines a general, step-by-step procedure for the disposal of waste

containing the research compound L-767679. This protocol assumes the compound is a solid

or is in a solvent-based solution and should be treated as hazardous waste.

Personnel Protective Equipment (PPE) Required:

o Safety Goggles

o Chemical-resistant gloves (e.g., nitrile)

e Laboratory coat

Materials Required:

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.benchchem.com/product/b1674090?utm_src=pdf-body
https://www.benchchem.com/product/b1674090?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Designated hazardous waste container (chemically compatible, with a secure lid)

Hazardous waste label

Secondary containment bin

Spill kit for chemical spills

Procedure:

e Waste Segregation:

o Do not mix waste containing L-767679 with other waste streams unless explicitly
permitted by your institution's EHS department.

o Segregate solid waste (e.g., contaminated filter paper, weighing boats) from liquid waste
(e.g., solutions containing L-767679).

o Container Preparation:

o Select a waste container that is chemically compatible with L-767679 and any solvents
used.

o Ensure the container is clean, in good condition, and has a secure, leak-proof lid.

o Place a hazardous waste label on the container before adding any waste.

e \Waste Collection:

o Carefully transfer waste into the designated container, avoiding spills and splashes.

o For liquid waste, use a funnel to prevent drips.

o Do not fill the container beyond 90% capacity to leave adequate headspace.

e Labeling:

o Complete the hazardous waste label with the following information:
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The words "Hazardous Waste"

Full chemical name: "L-767679" and any other components in the waste stream.

Approximate concentrations and volumes of each component.

The date waste was first added to the container.

The Principal Investigator's name and laboratory location.

e Storage:

o Store the waste container in a designated Satellite Accumulation Area (SAA) within the
laboratory.

o The SAA should be in a well-ventilated area, away from heat sources and incompatible
chemicals.

o Place the waste container in a secondary containment bin to catch any potential leaks.
o Keep the container securely closed at all times, except when adding waste.
e Disposal Request:

o Once the container is full, or before the accumulation time limit set by your institution is
reached, submit a chemical waste pickup request to your EHS department.

o Follow your institution's specific procedures for requesting a waste pickup.
e Spill Management:
o In the event of a spill, immediately alert personnel in the area.

o If the spill is small and you are trained to handle it, use an appropriate chemical spill kit to
clean it up.

o All materials used for spill cleanup must be placed in a designated hazardous waste
container.
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o For large or uncontrolled spills, evacuate the area and contact your institution's emergency
response team.

Preparation

Start: Identify L-767679 Waste

Contingency
Don Appropriate PPE 1 Spill Occurs
Select & Label Follow Spill
Compatible Waste Container Cleanup Procedure

;

Dispose of Cleanup
Materials as Hazardous Waste

aste Collection & St

Transfer Waste to Container
(£ 90% Full)

Store in Secondary Containment
in Satellite Accumulation Area

Final Disposal

Submit Waste
Pickup Request to EHS

EHS Collects Waste
for Final Disposal

End: Proper Disposal
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Click to download full resolution via product page

Caption: General workflow for the safe disposal of L-767679 waste.

 To cite this document: BenchChem. [Prudent Disposal of Research Compound L-767679: A
General Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674090#1-767679-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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